Cas no 1572-98-1 (Ethyl 2,2-Dimethylcyanoacetate)
1572-98-1 structure
Product Name:Ethyl 2,2-Dimethylcyanoacetate
CAS No:1572-98-1
MF:C7H11NO2
MW:141.167742013931
MDL:MFCD00034667
CID:148782
PubChem ID:344887
Update Time:2025-04-19
Ethyl 2,2-Dimethylcyanoacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-cyano-2-methylpropanoate
- Ethyl 2-Cyano-2-methylpropionate
- Ethyl 2-cyano-2,2-dimethylacetate
- Propanoic acid,2-cyano-2-methyl-, ethyl ester
- 2-Cyano-2-methylpropionic Acid Ethyl Ester
- Ethyl 2,2-dimethylcyanoacetate
- Propanoic acid, 2-cyano-2-methyl-, ethyl ester
- 2-cyano-2-methylpropanoic acid ethyl ester
- ethyl 2-cyano-2-methyl-propanoate
- NSC402029
- PubChem23352
- KSC529G3H
- Ethyl2-Cyano-2-methylpropionate
- FYGRPGOHQCPZCV-UHFFFAOYSA-N
- dimethylcyanoacetic acid ethyl est
- BCP25584
- AC-30802
- 2-Cyano-2-methyl-propionic Acid Ethyl Ester
- 1572-98-1
- FT-0612091
- Cyano-dimethyl-acetic acid ethyl ester
- AS-31628
- CS-0096411
- dimethylcyanoacetic acid ethyl ester
- BB 0254043
- MFCD00034667
- NSC-402029
- a-cyano 2-methylpropionic acid ethyl ester
- NSC 402029
- SY017225
- EN300-132787
- A809831
- AM807076
- AKOS005172392
- SCHEMBL535883
- DTXSID90322783
- DB-002440
- STK506272
- ALBB-010178
- ethyl 2-cyano-2-methylpropanoate;Cyano-dimethyl-aceticacidethylester
- Ethyl 2,2-Dimethylcyanoacetate
-
- MDL： MFCD00034667
- Inchi： 1S/C7H11NO2/c1-4-10-6(9)7(2,3)5-8/h4H2,1-3H3
- InChI Key： FYGRPGOHQCPZCV-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C#N)(C)C)=O
Computed Properties
- Exact Mass: 141.07900
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
- Topological Polar Surface Area: 50.1
Experimental Properties
- Color/Form: Not determined
- Density: 0.970(lit.)
- Boiling Point: 185°C(lit.)
- Flash Point: 79℃
- Refractive Index: 1.3990-1.4120
- Water Partition Coefficient: Soluble in ether. Not miscible or difficult to mix with water.
- PSA: 50.09000
- LogP: 1.09928
- Solubility: Not determined
Ethyl 2,2-Dimethylcyanoacetate Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H227-H302+H312+H332-H315-H319
- Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：UN 3276
- Hazard Category Code： 23/24/25-41-22
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R23/24/25
- HazardClass：IRRITANT
Ethyl 2,2-Dimethylcyanoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851152-5g |
Ethyl 2-Cyano-2-methylpropionate |
1572-98-1 | ≥97% | 5g |
224.10 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1546-5g |
Ethyl 2,2-Dimethylcyanoacetate |
1572-98-1 | 98.0%(GC) | 5g |
￥400.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C1546-25g |
Ethyl 2,2-Dimethylcyanoacetate |
1572-98-1 | 98.0%(GC) | 25g |
￥1195.0 | 2022-06-10 | |
| Fluorochem | 222626-1g |
Ethyl 2-cyano-2-methylpropanoate |
1572-98-1 | 95% | 1g |
￡15.00 | 2022-03-01 | |
| Fluorochem | 222626-5g |
Ethyl 2-cyano-2-methylpropanoate |
1572-98-1 | 95% | 5g |
￡38.00 | 2022-03-01 | |
| Fluorochem | 222626-25g |
Ethyl 2-cyano-2-methylpropanoate |
1572-98-1 | 95% | 25g |
￡118.00 | 2022-03-01 | |
| Fluorochem | 222626-100g |
Ethyl 2-cyano-2-methylpropanoate |
1572-98-1 | 95% | 100g |
￡450.00 | 2022-03-01 | |
| TRC | E916680-10g |
Ethyl 2,2-Dimethylcyanoacetate |
1572-98-1 | 10g |
$ 293.00 | 2023-09-07 | ||
| TRC | E916680-25g |
Ethyl 2,2-Dimethylcyanoacetate |
1572-98-1 | 25g |
$ 649.00 | 2023-09-07 | ||
| TRC | E916680-50g |
Ethyl 2,2-Dimethylcyanoacetate |
1572-98-1 | 50g |
$ 1074.00 | 2023-09-07 |
Ethyl 2,2-Dimethylcyanoacetate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:1572-98-1)Ethyl 2,2-Dimethylcyanoacetate
Order Number:A809831
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):179.0/777.0
Email:sales@amadischem.com
Ethyl 2,2-Dimethylcyanoacetate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
- Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
1572-98-1 (Ethyl 2,2-Dimethylcyanoacetate) Related Products
- 70657-02-2(Acetic acid, 2-cyano-, 1,1-(2,2-dimethyl-1,3-propanediyl) ester)
- 14618-77-0(methyl 2-cyano-2-methylacetate)
- 66476-82-2(tert-butyl 2-cyano-2-methylacetate)
- 13361-31-4(Isobutyl cyanoacetate)
- 88107-40-8(Acetic acid, cyano-, 2,2-dimethylpropyl ester)
- 72291-30-6(Methyl 2-cyano-2,2-dimethylacetate)
- 74908-86-4(Acetic acid, dicyano-, ethyl ester, ion(1-), potassium)
- 74908-84-2(Acetic acid, dicyano-, ethyl ester)
- 4513-67-1(Propanedioic acid,2-cyano-, 1,3-diethyl ester)
- 1572-99-2(Ethyl 2-cyanopropanoate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1572-98-1)Ethyl 2,2-Dimethylcyanoacetate
Purity:99%/99%
Quantity:100g/500g
Price ($):179.0/777.0